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Compound of Interest

Compound Name: Trimethylammonium chloride-d10

Cat. No.: B3319169 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the endogenous metabolite

trimethylammonium chloride, the hydrochloride salt of trimethylamine (TMA). TMA is a gut

microbiota-derived product with significant implications for human health and disease. This

document details its biochemical origins, metabolic fate, and association with various

pathological conditions, alongside practical experimental protocols and pathway visualizations

to support further research and drug development efforts.

Core Concepts
Trimethylammonium chloride (TMA-HCl) is a small quaternary ammonium salt. In biological

systems, it is the protonated form of trimethylamine (TMA), a volatile tertiary amine with a

characteristic fishy odor. The gut microbiome metabolizes dietary precursors, primarily choline,

L-carnitine, and betaine found in foods like red meat and eggs, to produce TMA.[1][2] This TMA

is then absorbed into the bloodstream and transported to the liver, where it is primarily

converted into trimethylamine N-oxide (TMAO) by the enzyme flavin-containing

monooxygenase 3 (FMO3).[2][3]

While TMA itself has biological activities, including being a non-competitive

acetylcholinesterase inhibitor, much of the recent scientific focus has been on its metabolite,

TMAO, which has been linked to a range of metabolic disorders.[2][4] Elevated levels of TMAO

are associated with an increased risk of cardiovascular diseases, diabetes, renal disorders,

and certain cancers.[1][2]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b3319169?utm_src=pdf-interest
https://pubmed.ncbi.nlm.nih.gov/27126549/
https://gut.bmj.com/content/70/6/1174
https://gut.bmj.com/content/70/6/1174
https://pmc.ncbi.nlm.nih.gov/articles/PMC9496509/
https://gut.bmj.com/content/70/6/1174
https://www.targetmol.com/compound/trimethylammonium%20chloride
https://pubmed.ncbi.nlm.nih.gov/27126549/
https://gut.bmj.com/content/70/6/1174
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3319169?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Physicochemical Properties of Trimethylammonium Chloride

Property Value Reference(s)

Synonyms
Trimethylamine hydrochloride,

TMA-HCl
[4][5][6][7][8]

Molecular Formula C₃H₁₀ClN [5][6]

Molecular Weight 95.57 g/mol

Appearance White crystalline powder [5][9]

Solubility
Soluble in water, ethanol, and

chloroform.
[8]

Melting Point 277.5 °C [8]

Odor Fishy [8]

Metabolic Pathway and Biological Significance
The production of TMA and its conversion to TMAO is a key metabolic pathway at the interface

of diet, the gut microbiome, and host metabolism.

Gut Microbiota-Mediated TMA Production
Certain gut bacteria possess enzymes, such as TMA lyase, that cleave carbon-nitrogen bonds

in dietary trimethylammonium compounds. The primary dietary sources that lead to TMA

production include:

Choline and Lecithin: Found in eggs, liver, and soybeans.

L-Carnitine: Abundant in red meat.

Betaine: Present in beets, spinach, and whole grains.

The composition of the gut microbiota significantly influences the rate of TMA production from

these dietary precursors.
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Dietary Precursors
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Choline
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Pathophysiological Effects

Associated Diseases

Elevated TMAO

Inflammation Endothelial Dysfunction Altered Cholesterol Metabolism Platelet Hyperreactivity

Atherosclerosis Thrombosis

Metabolic Syndrome Chronic Kidney Disease

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3319169?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Biological Sample Collection
(e.g., Plasma, Urine)

2. Sample Preparation
(Protein Precipitation, Derivatization if needed)

3. LC-MS/MS Analysis

4. Data Processing
(Peak Integration, Quantification)

5. Statistical Analysis

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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